Cas no 105589-00-2 (N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin)

• Product Name: N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin
• CAS No: 105589-00-2
• MF: C₂₀H₂₄FN₃O₅
• MW: 405.420068740845
• CID: 893716
• PubChem ID: 18448980
• Update Time: 2025-04-19

N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butoxycarbonyl) Desethylene Ciprofloxacin
• 3-Quinolinecarboxylic acid, 1-cyclopropyl-7-[[2-[[(1,1-diMethylethoxy)carbonyl]aMino]ethyl]aMino]-6-fluoro-1,4-dihydro-...
• 1-cyclopropyl-6-fluoro-7-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethylamino]-4-oxoquinoline-3-carboxylic acid
• 7-({2-[(tert-Butoxycarbonyl)amino]ethyl}amino)-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• AKOS030255518
• G91298
• N-(tert-Butoxycarbonyl)desethylene ciprofloxacin
• LKODMWGXEQVSOF-UHFFFAOYSA-N
• 105589-00-2
• DTXSID80593900
• 7-((2-((tert-Butoxycarbonyl)amino)ethyl)amino)-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 7-[(2-tertbutoxycarbonylaminoethyl)amino]-1-cyclopropyl-1,4-dihydro-6-fluoro-4-oxo-quinoline-3-carboxylic acid
• SCHEMBL5550915

• Inchi： 1S/C20H24FN3O5/c1-20(2,3)29-19(28)23-7-6-22-15-9-16-12(8-14(15)21)17(25)13(18(26)27)10-24(16)11-4-5-11/h8-11,22H,4-7H2,1-3H3,(H,23,28)(H,26,27)
• InChI Key： LKODMWGXEQVSOF-UHFFFAOYSA-N
• SMILES： FC1=CC2C(C(C(=O)O)=CN(C=2C=C1NCCNC(=O)OC(C)(C)C)C1CC1)=O

Computed Properties

• Exact Mass: 405.17000
• Monoisotopic Mass: 405.16999904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 701
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.401±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 230-232?C
• Solubility: Insuluble (9.7E-4 g/L) (25 ºC),
• PSA: 113.15000
• LogP: 3.38770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids